Cas no 2138378-03-5 ({5-(difluoromethyl)-1-methyl-1H-pyrazol-3-ylmethyl}(propan-2-yl)amine)

5-(Difluoromethyl)-1-methyl-1H-pyrazol-3-ylmethyl)(propan-2-yl)amine is a fluorinated pyrazole derivative with potential applications in agrochemical and pharmaceutical research. The difluoromethyl group enhances metabolic stability and bioavailability, while the 1-methyl-1H-pyrazole core contributes to its structural versatility. The propan-2-ylamine moiety may improve solubility and reactivity, making it a useful intermediate in synthetic chemistry. Its unique structure suggests utility in the development of novel active ingredients, particularly where fluorination is desired for improved efficacy or environmental persistence. Further studies are required to fully characterize its properties and potential applications.
{5-(difluoromethyl)-1-methyl-1H-pyrazol-3-ylmethyl}(propan-2-yl)amine structure
2138378-03-5 structure
Product Name:{5-(difluoromethyl)-1-methyl-1H-pyrazol-3-ylmethyl}(propan-2-yl)amine
CAS No:2138378-03-5
MF:C9H15F2N3
MW:203.232308626175
CID:5606378
PubChem ID:165487090
Update Time:2025-10-24

{5-(difluoromethyl)-1-methyl-1H-pyrazol-3-ylmethyl}(propan-2-yl)amine Chemical and Physical Properties

Names and Identifiers

    • EN300-840525
    • {[5-(difluoromethyl)-1-methyl-1H-pyrazol-3-yl]methyl}(propan-2-yl)amine
    • 2138378-03-5
    • {5-(difluoromethyl)-1-methyl-1H-pyrazol-3-ylmethyl}(propan-2-yl)amine
    • Inchi: 1S/C9H15F2N3/c1-6(2)12-5-7-4-8(9(10)11)14(3)13-7/h4,6,9,12H,5H2,1-3H3
    • InChI Key: AQIBECWTAYYHJS-UHFFFAOYSA-N
    • SMILES: FC(C1=CC(CNC(C)C)=NN1C)F

Computed Properties

  • Exact Mass: 203.12340382g/mol
  • Monoisotopic Mass: 203.12340382g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 175
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 29.8Ų

{5-(difluoromethyl)-1-methyl-1H-pyrazol-3-ylmethyl}(propan-2-yl)amine Pricemore >>

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